molecular formula C6H13NO B8105484 (1S)-1-[(2S)-oxolan-2-yl]ethanamine

(1S)-1-[(2S)-oxolan-2-yl]ethanamine

Cat. No.: B8105484
M. Wt: 115.17 g/mol
InChI Key: WRDLTPMUGXTIAM-WDSKDSINSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1S)-1-[(2S)-Oxolan-2-yl]ethanamine is a chiral amine featuring an ethanamine backbone with a (2S)-oxolan-2-yl substituent at the 1-position. The compound’s molecular formula is C₆H₁₃NO, with a molecular weight of 115.17 g/mol. Its stereochemistry ((1S,2S)) is critical for interactions in chiral environments, such as enzyme binding sites.

Properties

IUPAC Name

(1S)-1-[(2S)-oxolan-2-yl]ethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H13NO/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3/t5-,6-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRDLTPMUGXTIAM-WDSKDSINSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1CCCO1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]([C@@H]1CCCO1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H13NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

115.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Insights :

  • Oxygen vs. Nitrogen Heterocycles : The oxolane ring in the target compound provides electron-rich oxygen atoms for hydrogen bonding, contrasting with Dolaphenine’s thiazole (nitrogen/sulfur) and morpholine derivatives’ tertiary amine oxygen .
  • Aromatic vs. Aliphatic Substituents : Dolaphenine and morpholine derivatives exhibit aromaticity, enhancing π-π stacking in biological targets, whereas the oxolane and dioxolane substituents favor conformational restriction .

Physicochemical Properties

Property (1S)-1-[(2S)-Oxolan-2-yl]ethanamine Dolaphenine Ethanolamine (S)-2-(2,2-Dimethyl-dioxolan-4-yl)ethanamine HCl
Molecular Weight 115.17 g/mol 203.28 g/mol 61.08 g/mol 197.66 g/mol
logP (Predicted) ~0.5 (moderate lipophilicity) ~2.1 -1.0 ~0.8 (free base)
Water Solubility Moderate Low High High (due to HCl salt)
Polar Surface Area ~40 Ų ~60 Ų ~46 Ų ~50 Ų

Key Observations :

  • The oxolane ring increases lipophilicity compared to ethanolamine but remains less hydrophobic than Dolaphenine’s aromatic groups .
  • The hydrochloride salt of the dioxolane analogue improves solubility, a strategy applicable to the target compound for pharmaceutical formulations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.